4-ethoxy-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C26H31N3O4S/c1-2-32-20-11-9-19(10-12-20)26(31)27-13-14-29-17-24(22-7-3-4-8-23(22)29)34-18-25(30)28-16-21-6-5-15-33-21/h3-4,7-12,17,21H,2,5-6,13-16,18H2,1H3,(H,27,31)(H,28,30)
• InChI Key: AMKPHBJJDGUURS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4CCCO4
• Molecular Formula: C26H31N3O4S
• Molecular Weight: 481.6 g/mol

Description

4-ethoxy-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C26H31N3O4S and its molecular weight is 481.61. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Binding and Hypoglycemic Activity

Benzamides and their analogs, such as p-[2-(5-chloro-2-methoxy-benzamido)ethyl]benzoic acid, have been explored for their hypoglycemic activities, potentially binding at insulin-releasing receptor sites of pancreatic beta cells. This suggests their utility in designing drugs for diabetes treatment by mimicking the action of sulfonylurea drugs (Brown & Foubister, 1984).

Antioxidant and Antibacterial Properties

Derivatives of benzamides, specifically 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have been synthesized and characterized for their structural properties and evaluated for in vitro biological activities. These compounds have demonstrated good antioxidant and antibacterial activities against Staphylococcus aureus, highlighting their potential in developing new antimicrobial and antioxidant agents (Karanth et al., 2019).

Serotonin Receptor Agonist for Gastrointestinal Motility

Benzamide derivatives have been synthesized and evaluated for their serotonin 4 (5-HT(4)) receptor agonist activity, showing promise for enhancing gastrointestinal motility. This research underlines the role of such compounds in treating gastrointestinal disorders (Sonda et al., 2003).

Metabolism and Drug Development

Studies on the metabolism of novel antidepressants, like Lu AA21004, have provided insights into the oxidative pathways involved, contributing to the understanding of drug metabolism and development processes. This includes the identification of cytochrome P450 enzymes responsible for the metabolic transformations of these compounds (Hvenegaard et al., 2012).

Synthesis and Antimicrobial Activities

Research on the synthesis and characterization of benzamide derivatives has revealed significant antimicrobial properties. For instance, some new sulfonyl, 4-chloro phenoxy benzene, and dibenzoazepine substituted benzamides have been synthesized and evaluated for their antimicrobial efficacy, showcasing the potential of benzamides in developing new antimicrobial agents (Priya et al., 2006).